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Compound of Interest

Compound Name: 5-Bromo-6-nitro-1,3-benzodioxole

Cat. No.: B1270917

An In-depth Technical Guide to 5-Bromo-6-nitro-1,3-benzodioxole

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental protocols, and potential applications of 5-Bromo-6-nitro-1,3-
benzodioxole. This compound serves as a valuable intermediate in the synthesis of various
active pharmaceutical ingredients and specialty chemicals.

Physical and Chemical Properties

5-Bromo-6-nitro-1,3-benzodioxole is a substituted benzodioxole derivative. Its core structure
consists of a benzene ring fused to a dioxole ring, with a bromine atom and a nitro group as
substituents.

Quantitative Data Summary

The key physical and chemical properties of 5-Bromo-6-nitro-1,3-benzodioxole are
summarized in the table below for easy reference and comparison.
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Property Value Source
CAS Number 7748-58-5 [1][2]
Molecular Formula C7H4BrNOa4 [11[2][3]
Molecular Weight 246.02 g/mol [2]
Appearance Yellow powder [4]
Melting Point 89 °C [1][3]
Boiling Point 2020 7C at 769 mmHg (2]
(Predicted)

Density 1.912 g/cm3 (Predicted) [11[3]
Flash Point 130.4 °C [1]
Refractive Index 1.645 [1]
XLogP3 2.60920 [1]

Spectral Data

While specific spectral data sets are not widely published, supplier specifications indicate that

the Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectra conform to the structure of

5-Bromo-6-nitro-1,3-benzodioxole[4].

Experimental Protocols
Synthesis of 5-Bromo-6-nitro-1,3-benzodioxole

A plausible synthetic route to 5-Bromo-6-nitro-1,3-benzodioxole involves the nitration of 5-

bromo-1,3-benzodioxole. The following is a generalized experimental protocol based on

standard aromatic nitration procedures.

Materials:

e 5-Bromo-1,3-benzodioxole

o Concentrated Sulfuric Acid (H2S0Oa4)
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e Concentrated Nitric Acid (HNO3)

e Ice

e Dichloromethane (CH2Cl2) or other suitable organic solvent

e Saturated Sodium Bicarbonate solution (NaHCO3)

e Brine

¢ Anhydrous Magnesium Sulfate (MgSOa) or Sodium Sulfate (NazSQOa)
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, slowly
add concentrated sulfuric acid to 5-bromo-1,3-benzodioxole.

e Maintain the temperature below 10 °C while slowly adding a pre-cooled mixture of
concentrated nitric acid and concentrated sulfuric acid dropwise to the reaction mixture.

 After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., 0-10
°C) for a specified period, monitoring the reaction progress by Thin Layer Chromatography
(TLC).

e Once the reaction is complete, carefully pour the reaction mixture over crushed ice.
o Extract the aqueous mixture with a suitable organic solvent such as dichloromethane.

o Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate
solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure to yield the crude product.

» Purify the crude product by recrystallization or column chromatography to obtain pure 5-
Bromo-6-nitro-1,3-benzodioxole.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1270917?utm_src=pdf-body
https://www.benchchem.com/product/b1270917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow

G-Bromo-l,S-benzodioxole)

Nitration Reaction

'

G—Bromo—G—nitro-l,3—benzodioxol9

Role as a Chemical Intermediate

Potential Products

Other Specialty Chemicals
(:heml( al Transf()rmall()ns
/

e.g., Suzuki, Buchwald-Hartwi | Cross-Coupling Reactions 1 Dyes and Pigments

5-Bromo-6-nitro-1,3-benzodioxole e.g., Ho/Pd —

 —»
Reduction of Nitro Group Active Pharmaceutical Ingredients
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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